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Compound of Interest

Compound Name: 3,5-Dibromo-2-methylpyridine

Cat. No.: B180954 Get Quote

Essential Safety and Handling Guide for 3,5-
Dibromo-2-methylpyridine
Disclaimer: A specific Safety Data Sheet (SDS) for 3,5-Dibromo-2-methylpyridine (CAS No.

38749-87-0) was not readily available. The following guidance is based on the safety

information for the closely related isomer, 3,6-Dibromo-2-methylpyridine (CAS No. 39919-65-8),

and other similar brominated pyridines.[1][2][3] Researchers should handle 3,5-Dibromo-2-
methylpyridine with the assumption that it possesses similar hazards. A thorough risk

assessment should be conducted before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 3,5-Dibromo-
2-methylpyridine in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development.

Hazard Summary
Based on data for its isomers, 3,5-Dibromo-2-methylpyridine is expected to be harmful if

swallowed or in contact with skin, cause skin irritation, and cause serious eye irritation.[1][2] It

may also cause respiratory irritation.[1][2]

Signal Word: Warning[1][4]
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Hazard Statements:

Harmful if swallowed.[2][5]

Harmful in contact with skin.[1]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2][4]

May cause respiratory irritation.[1][2][4]

Personal Protective Equipment (PPE)
Proper PPE is critical to ensure safety when handling 3,5-Dibromo-2-methylpyridine. The

following table summarizes the recommended equipment based on data for its isomers.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles or

glasses. A face shield may be

required depending on the

situation.[6][7]

To protect against splashes

and dust that can cause

serious eye irritation.

Hand Protection

Protective gloves (e.g., Nitrile

rubber).[1] Gloves should be

inspected before use and

disposed of properly after.[1]

To prevent skin contact, as the

substance is expected to be

harmful and cause skin

irritation.[1][2]

Respiratory Protection

A dust respirator (e.g., N95) or

a respirator with appropriate

cartridges (e.g., type

OV/AG/P99 (US) or ABEK-P2

(EU)) should be used,

especially if dust or aerosols

will be generated. Use in a

well-ventilated area or under a

fume hood.[2]

To avoid inhalation, which may

cause respiratory tract

irritation.[1][2]

Skin and Body Protection

Protective clothing, such as a

lab coat or long-sleeved

clothing.[1][7] Protective boots

may be necessary depending

on the scale of work.[7]

To minimize skin exposure.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Locate Safety Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[1][8]
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Gather Materials: Assemble all necessary PPE, handling equipment (spatulas, weigh boats,

etc.), and waste containers before starting work.

Ventilation: Prepare a well-ventilated workspace, preferably a chemical fume hood.[2]

2. Handling Procedures:

Personal Hygiene: Wash hands and face thoroughly after handling the chemical.[2][7] Do not

eat, drink, or smoke in the work area.[2][5]

Weighing and Transfer: Handle as a solid to minimize dust generation. If it is a powder, take

care to avoid creating dust.[7] Use non-sparking tools.[2]

Spill Management: In case of a spill, evacuate non-essential personnel.[7] Wear appropriate

PPE, contain the spill with inert material (e.g., sand, earth, or vermiculite), and collect it into a

labeled, airtight container for disposal.[2][3][7] Prevent the spill from entering drains or

waterways.[3][7]

3. Storage:

Container: Keep the container tightly closed.[1][4][7]

Location: Store in a cool, dry, and dark, well-ventilated place.[1][7]

Incompatibilities: Keep away from incompatible materials, heat, sparks, and open flames.[2]

4. Disposal Plan:

Waste Classification: Chemical waste is classified as hazardous.[1][4]

Containerization: Collect waste in a suitable, labeled, and closed container.[8]

Disposal Route: Dispose of the contents and container in accordance with all applicable

local, regional, and national regulations.[3][4][7] This should be handled by qualified

personnel.[7]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[1] Contaminated clothing should be removed immediately and laundered
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before reuse.[2]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal workflow for 3,5-Dibromo-2-methylpyridine.

Workflow for Handling 3,5-Dibromo-2-methylpyridine

Preparation

Handling
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Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling and disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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